Cas no 1707586-05-7 (4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine)

• Product Name: 4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine
• CAS No: 1707586-05-7
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 5191317
• Update Time: 2026-03-05

4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine
• 3-(Piperidin-4-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C12H15N3OS/c1-2-10(17-7-1)12-14-11(15-16-12)8-9-3-5-13-6-4-9/h1-2,7,9,13H,3-6,8H2
• InChI Key： FONPEOPMQAUUSW-UHFFFAOYSA-N
• SMILES： N1CCC(CC2N=C(C3SC=CC=3)ON=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine

Research Brief on 4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine (CAS: 1707586-05-7)

4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine (CAS: 1707586-05-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the structural uniqueness of 4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine, which combines a thiophene moiety with an oxadiazole ring and a piperidine group. This combination is believed to confer favorable pharmacokinetic properties, such as improved solubility and bioavailability, making it a promising candidate for further development. The compound has been synthesized through a multi-step process involving the condensation of thiophene-2-carboxylic acid derivatives with hydroxylamine, followed by cyclization and subsequent functionalization with piperidine.

In vitro and in vivo studies have demonstrated that 4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine exhibits notable activity against a range of biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may interact with central nervous system receptors, opening avenues for research in neurological disorders.

One of the most promising aspects of this compound is its selectivity and potency. Recent pharmacological evaluations have revealed that it exhibits a high degree of specificity for its target proteins, minimizing off-target effects. This characteristic is particularly valuable in drug development, where reducing side effects is a critical consideration. Furthermore, the compound's stability under physiological conditions has been confirmed through metabolic studies, which bodes well for its potential as a therapeutic agent.

Despite these encouraging findings, challenges remain in the development of 4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine. For example, optimizing its synthetic route to improve yield and scalability is an ongoing area of research. Additionally, more comprehensive toxicological studies are needed to fully assess its safety profile. Nevertheless, the compound's unique structure and promising biological activity make it a compelling subject for future investigations.

In conclusion, 4-(5-Thiophen-2-yl-[1,2,4]oxadiazol-3-ylmethyl)-piperidine (CAS: 1707586-05-7) represents a significant advancement in the field of medicinal chemistry. Its potential applications in treating inflammatory and neurological disorders, coupled with its favorable pharmacokinetic properties, underscore its importance as a research focus. Continued exploration of this compound is expected to yield valuable insights and contribute to the development of novel therapeutics.